![molecular formula C11H10ClNO5 B2519390 Ethyl 3-(2-chloro-6-nitrophenyl)-3-oxopropanoate CAS No. 1461705-61-2](/img/structure/B2519390.png)
Ethyl 3-(2-chloro-6-nitrophenyl)-3-oxopropanoate
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Overview
Description
Ethyl 3-(2-chloro-6-nitrophenyl)-3-oxopropanoate (ECNP) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis of ECNP has been a subject of interest for many researchers, and its mechanism of action and physiological effects have been extensively studied.
Scientific Research Applications
Asymmetric Reduction with Rhizopus Species
Ethyl 3-aryl-3-oxopropanoates, a category including compounds like Ethyl 3-(2-chloro-6-nitrophenyl)-3-oxopropanoate, have been studied for their asymmetric reduction to S-alcohols using Rhizopus species. This process, involving fungi such as Rhizopus arrhizus, is significant in organic synthesis, especially in producing specific enantiomers of alcohol compounds (Salvi & Chattopadhyay, 2006).
Synthesis of Substituted Ethyl 3-oxopropanoates
Researchers have developed methods for synthesizing substituted ethyl 3-oxopropanoates, including variants of this compound. These methods involve reactions between compounds like ethyl cyanoacetate and carbon disulfide, highlighting the compound's versatility in chemical synthesis (Larionova et al., 2013).
Copolymerization Studies
This compound derivatives have been explored in the synthesis of novel copolymers. These studies involve creating electrophilic trisubstituted ethylenes and investigating their copolymerization properties with styrene, contributing to materials science and polymer chemistry (Kim et al., 1999).
Polymer Synthesis and Characterization
In polymer technology, derivatives of this compound have been used to synthesize polymers with specific characteristics, such as high electrical conductivity and liquid crystalline properties. This research is vital for developing advanced materials with tailored properties (Hosseini & Hoshangi, 2015).
Thiazolidine Derivatives Synthesis
The compound has also been used in the synthesis of functionalized thiazolidines, which are important in medicinal chemistry and drug discovery. These syntheses contribute to expanding the chemical space of bioactive compounds (Salehitabar & Yavari, 2017).
Bioanalytical Method Development
In bioanalysis, this compound derivatives have been used to establish quantitative bioanalytical methods. This is critical in drug development for accurate measurement and characterization of novel compounds (Nemani, Shard & Sengupta, 2018).
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 3-(2-chloro-6-nitrophenyl)-3-oxopropanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO5/c1-2-18-10(15)6-9(14)11-7(12)4-3-5-8(11)13(16)17/h3-5H,2,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WCUXIOOYHJAULY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)C1=C(C=CC=C1Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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